Cas no 1804863-32-8 (3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine)
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine
-
- Inchi: 1S/C7H5BrF2N2O3/c8-1-3-5(7(9)10)11-2-4(6(3)13)12(14)15/h2,7H,1H2,(H,11,13)
- InChI Key: LLRSAJRODUJTME-UHFFFAOYSA-N
- SMILES: BrCC1C(C(=CNC=1C(F)F)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 373
- XLogP3: 1.4
- Topological Polar Surface Area: 74.9
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029026729-250mg |
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine |
1804863-32-8 | 95% | 250mg |
$980.00 | 2022-04-01 | |
| Alichem | A029026729-500mg |
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine |
1804863-32-8 | 95% | 500mg |
$1,685.00 | 2022-04-01 | |
| Alichem | A029026729-1g |
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine |
1804863-32-8 | 95% | 1g |
$2,837.10 | 2022-04-01 |
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS No. 1804863-32-8): A Comprehensive Overview
3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS No. 1804863-32-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including bromomethyl, difluoromethyl, hydroxy, and nitro substituents, makes it a versatile building block for drug discovery and material science applications.
The 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine structure is characterized by its high reactivity, which is attributed to the electron-withdrawing effects of the nitro and difluoromethyl groups. These properties make it particularly valuable in the development of novel heterocyclic compounds, which are widely explored in modern medicinal chemistry. Researchers often utilize this compound to create pyridine-based inhibitors targeting enzymes involved in inflammatory and metabolic disorders.
In recent years, the demand for 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine has surged due to its potential applications in crop protection chemicals. The agrochemical industry leverages its structural motifs to design new-generation pesticides with improved efficacy and environmental safety. This aligns with the growing global focus on sustainable agriculture and reduced ecological impact, making it a hot topic in scientific and industrial circles.
From a synthetic chemistry perspective, CAS 1804863-32-8 offers multiple sites for further functionalization, enabling the creation of diverse molecular architectures. Its bromomethyl group serves as an excellent handle for nucleophilic substitution reactions, while the hydroxy and nitro groups provide opportunities for further derivatization. Such flexibility makes it a preferred choice for researchers working on structure-activity relationship (SAR) studies in drug development.
The compound's stability under various conditions has been a subject of extensive research, with studies focusing on its thermal properties and solubility characteristics. These investigations are crucial for determining optimal storage conditions and processing parameters, especially when scaling up production for commercial applications. Recent advancements in analytical techniques have enabled more precise characterization of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine, contributing to better quality control in manufacturing processes.
In the context of current pharmaceutical trends, this pyridine derivative has shown promise in the development of targeted therapies for various diseases. Its molecular framework is particularly interesting for designing kinase inhibitors, which represent a major class of therapeutic agents in oncology and autoimmune diseases. The incorporation of fluorine atoms (through the difluoromethyl group) is known to enhance metabolic stability and bioavailability, making it a valuable feature in modern drug design.
Environmental considerations have also shaped research directions involving 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine. Scientists are actively exploring greener synthetic routes and more sustainable production methods for this and related compounds. This aligns with the broader chemical industry's shift toward green chemistry principles and reduced environmental footprint, addressing concerns frequently raised in academic and regulatory discussions.
The analytical characterization of CAS 1804863-32-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's molecular structure and purity, which are essential for ensuring reproducible results in downstream applications. Recent publications have highlighted innovative approaches to analyzing and quantifying this compound in complex matrices.
Looking toward future applications, researchers are investigating the potential of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine in material science, particularly in the development of functional materials with specialized electronic or optical properties. The unique combination of substituents on the pyridine ring offers possibilities for creating novel molecular architectures with tailored characteristics.
In summary, 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine (CAS No. 1804863-32-8) represents a chemically intriguing and practically valuable compound with diverse applications across multiple scientific disciplines. Its continued study and development promise to yield important contributions to pharmaceutical innovation, agricultural science, and advanced materials research, addressing many of the pressing challenges in these fields.
1804863-32-8 (3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)